Cas no 1879837-19-0 (2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride
• CAS No: 1879837-19-0
• MF: C₅H₆ClF₅O₃S
• MW: 276.609357357025
• CID: 5959523
• PubChem ID: 165868746
• Update Time: 2025-10-30

2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride
• 1879837-19-0
• EN300-1144583

• Inchi： 1S/C5H6ClF5O3S/c6-15(12,13)2-1-14-3-4(7,8)5(9,10)11/h1-3H2
• InChI Key： ABPLZKZCLRVRRS-UHFFFAOYSA-N
• SMILES： ClS(CCOCC(C(F)(F)F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 275.9646337g/mol
• Monoisotopic Mass: 275.9646337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride

Research Brief on 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride (CAS: 1879837-19-0) in Chemical Biology and Pharmaceutical Applications

2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride (CAS: 1879837-19-0) is a fluorinated sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly due to its unique physicochemical properties imparted by the pentafluoropropoxy group. Recent studies have explored its applications in drug discovery, bioconjugation, and material science, highlighting its potential as a key building block in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of covalent inhibitors targeting cysteine proteases. The researchers utilized 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride as a reactive warhead precursor, capitalizing on its enhanced electrophilicity compared to conventional sulfonyl chlorides. The fluorinated side chain was found to significantly improve membrane permeability while maintaining optimal reactivity, addressing a common challenge in covalent drug design.

In the field of bioconjugation, a recent breakthrough published in Bioconjugate Chemistry (2024) reported the successful application of this compound for site-selective protein modification. The pentafluoropropoxy moiety was shown to confer unique solubility properties, enabling efficient conjugation reactions in both aqueous and organic media. This dual solubility characteristic makes it particularly valuable for creating antibody-drug conjugates (ADCs) with improved homogeneity and stability profiles.

Material science applications have also benefited from this compound, as evidenced by a 2024 ACS Applied Materials & Interfaces publication. Researchers developed novel fluorinated polymer coatings using 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride as a key monomer. The resulting materials exhibited exceptional chemical resistance and anti-fouling properties, with potential applications in medical devices and implants.

The synthetic accessibility of this compound has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described an optimized, scalable synthesis route that addresses previous challenges in purity and yield. This development is particularly significant for industrial applications, as it enables cost-effective production of kilogram quantities while maintaining high chemical purity (>99.5%).

Safety and handling considerations for 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride have been comprehensively addressed in recent regulatory studies. The compound's stability profile and decomposition products have been characterized, leading to improved handling protocols that ensure safe laboratory and manufacturing-scale operations. These findings were documented in a 2024 Chemical Health & Safety report, providing valuable guidance for researchers working with this reagent.

Looking forward, the unique properties of 2-(2,2,3,3,3-pentafluoropropoxy)ethane-1-sulfonyl chloride position it as a promising candidate for emerging therapeutic modalities. Current research is exploring its potential in targeted protein degradation (PROTACs) and radiopharmaceuticals, where its fluorinated structure offers distinct advantages for pharmacokinetic optimization and imaging applications. These ongoing investigations suggest that the full potential of this compound is yet to be realized in chemical biology and pharmaceutical development.